Cas no 1171976-85-4 (methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 1171976-85-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD09701760
• CID: 3159099
• PubChem ID: 25247793
• Update Time: 2025-06-23

methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• STK352148
• Methyl3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylate
• methyl 3-(1-methylpyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• 1171976-85-4
• EN300-231594
• AKOS005167817
• Methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylate

• MDL： MFCD09701760
• Inchi： 1S/C9H11N3O3/c1-12-5-6(4-10-12)7-3-8(15-11-7)9(13)14-2/h4-5,8H,3H2,1-2H3
• InChI Key： YQGTWGPDWQZMBV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)CC(C2C=NN(C)C=2)=N1

Computed Properties

• Exact Mass: 209.08004122Da
• Monoisotopic Mass: 209.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

Comprehensive Overview of Methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 1171976-85-4)

The compound methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 1171976-85-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring fused with a dihydrooxazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for heterocyclic compounds like methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound's CAS No. 1171976-85-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection applications. Its ester functional group and N-methylpyrazole subunit offer versatile reactivity, enabling modifications for optimizing pharmacokinetic properties.

The synthesis of methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate typically involves cyclocondensation reactions between 1-methyl-1H-pyrazole-4-carbaldehyde and methyl acrylate derivatives. Recent publications highlight its utility in constructing fused bicyclic systems, a hot topic in fragment-based drug design. Environmental concerns have also spurred interest in green chemistry approaches for producing such intermediates, with studies exploring catalytic methods to reduce waste generation.

From a commercial perspective, suppliers of CAS 1171976-85-4 emphasize its >95% purity, meeting standards for preclinical research. Analytical data (e.g., HPLC, NMR) confirm its structural integrity, addressing quality concerns raised in pharmaceutical forums. The compound's stability under ambient storage conditions makes it practical for logistics, though recommendations suggest desiccated environments for long-term preservation.

Ongoing investigations explore the structure-activity relationships (SAR) of derivatives based on this scaffold, particularly for G-protein-coupled receptor (GPCR) modulation. Patent analyses reveal growing IP activity around pyrazole-oxazole hybrids, with applications ranging from neurodegenerative disease therapies to sustainable pesticides. These developments position methyl 3-(1-methyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate as a keystone in next-generation small-molecule therapeutics.

For laboratories handling this compound, proper risk assessments should follow REACH guidelines, though it doesn't fall under hazardous classifications. Its molecular weight (225.22 g/mol) and logP values suggest moderate hydrophilicity, important for ADMET predictions. As AI-driven drug discovery accelerates, computational studies using this template could unlock new bioisosteric replacements for challenging targets like protein-protein interactions.